Cas no 1392421-83-8 (3-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol)

• Product Name: 3-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol
• CAS No: 1392421-83-8
• MF: C₁₄H₂₁BO₄
• MW: 264.125144720078
• CID: 2134897
• PubChem ID: 68195182
• Update Time: 2025-06-11

3-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenemethanol
• [3-Methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
• (3-Methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
• 3-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol

• Inchi： 1S/C14H21BO4/c1-13(2)14(3,4)19-15(18-13)11-6-10(9-16)7-12(8-11)17-5/h6-8,16H,9H2,1-5H3
• InChI Key： CDFOBNAFQWKLKS-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=C(CO)C=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• Topological Polar Surface Area: 47.9

Additional information on 3-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol

Introduction to 3-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol (CAS No. 1392421-83-8)

3-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol, identified by its Chemical Abstracts Service (CAS) number 1392421-83-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of boronic acid derivatives, which are widely recognized for their utility in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling, a cornerstone reaction in modern organic synthesis.

The molecular structure of 3-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol features a phenolic moiety substituted with a tetramethylborate group at the 5-position and a methoxy group at the 3-position. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in the synthesis of complex molecular architectures. The presence of the tetramethylborate group enhances the stability of the boronic acid functionality, making it more resistant to hydrolysis under ambient conditions—a critical advantage in multi-step synthetic protocols.

In recent years, boronic acid derivatives have been extensively studied for their role in drug discovery and development. The ability to introduce these groups into molecular frameworks allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, which is essential for optimizing therapeutic efficacy. The compound 3-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol exemplifies this trend, as it serves as a versatile building block for constructing novel pharmacophores.

One of the most compelling applications of this compound is in the realm of antibacterial and antifungal drug development. The phenolic and boronic acid functionalities can interact with biological targets in pathogens, disrupting essential metabolic pathways. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against multidrug-resistant strains of bacteria and fungi. The methoxy group at the 3-position further modulates electronic properties, potentially enhancing binding affinity to target enzymes or receptors.

Furthermore, the Suzuki-Miyaura cross-coupling reaction remains a pivotal tool for constructing biaryl systems, which are prevalent in many bioactive molecules. The boronic ester component of 3-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol facilitates efficient coupling with aryl halides or triflates under palladium catalysis. This reaction has been leveraged to synthesize a diverse array of heterocyclic compounds that exhibit anti-inflammatory, anticancer, and antimicrobial properties. The stability imparted by the tetramethylborate group ensures high yields and selectivity in these transformations.

The pharmaceutical industry has also explored this compound as a precursor for neuroprotective agents. Emerging research suggests that phenolic derivatives can modulate neuroinflammatory pathways and protect against oxidative stress—key mechanisms implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The structural motif present in 3-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol aligns well with this therapeutic area, prompting further investigation into its potential as a scaffold for drug development.

From a synthetic chemistry perspective, 3-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol offers unique advantages due to its compatibility with various functionalization strategies. The boronic ester can be converted into other boron-containing derivatives via halogen-metal exchange or direct lithiation reactions, enabling access to highly functionalized aryl systems. Additionally, this compound serves as a valuable reagent in flow chemistry applications, where controlled reaction conditions enhance scalability and reproducibility—a trend that aligns with modern pharmaceutical manufacturing requirements.

The integration of computational chemistry has further accelerated the exploration of 3-methoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol into drug discovery pipelines. Molecular modeling studies have identified key interactions between this compound's scaffold and biological targets, providing insights into structure/activity relationships (SAR). These computational approaches complement experimental efforts by predicting optimal modifications to enhance potency while minimizing off-target effects—a critical consideration in medicinal chemistry.

In conclusion, 3-methoxy-5-(tetramethyl-1,3,2-dioxaborolan - 2 - yl)phenylmethanol (CAS No. 1392421 - 83 - 8) represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its utility as an intermediate in cross-coupling reactions, coupled with its potential applications in antimicrobial therapy, neuroprotection, and drug development underscores its importance in modern chemical biology. As research continues to uncover new therapeutic avenues, this compound is poised to play an increasingly vital role in addressing global health challenges through innovative molecular design.